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Compound of Interest

5,7-Dichloroimidazo[1,2-
Compound Name:
ajpyrimidine

Cat. No.: B022571

An In-Depth Technical Guide to the Safe Handling and Application of 5,7-Dichloroimidazo[1,2-
a]pyrimidine

Introduction

5,7-Dichloroimidazo[1,2-a]pyrimidine is a halogenated heterocyclic compound built upon the
imidazo[1,2-a]pyrimidine scaffold. This core structure is of significant interest to the scientific
community, particularly in medicinal chemistry and drug development, because it acts as a
bioisostere of natural purines and is featured in numerous biologically active molecules.[1][2]
The imidazo[1,2-a]pyrimidine framework is the foundation for a wide array of compounds
demonstrating pharmacological properties, including anticancer, antiviral, antimicrobial, and
anti-inflammatory activities.[3][4][5]

The two chlorine atoms on the pyrimidine ring of 5,7-Dichloroimidazo[1,2-a]pyrimidine are
key reactive sites, making the molecule a versatile building block for synthesizing more
complex chemical libraries.[6] This reactivity, however, necessitates a thorough understanding
of its chemical properties and potential hazards to ensure safe handling.

This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical overview of 5,7-Dichloroimidazo[1,2-a]pyrimidine. It details critical
safety protocols, handling procedures, storage requirements, and disposal guidelines,
grounded in an understanding of the compound's reactivity. Furthermore, it explores its utility in
chemical synthesis, offering practical insights for its application in a research environment.
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Compound Profile and Physicochemical Properties

A clear understanding of the fundamental properties of a chemical is the first step toward safe
and effective utilization. The key identifiers and physicochemical properties of 5,7-
Dichloroimidazo[1,2-a]pyrimidine are summarized below.

Property Value Source(s)

5,7-dichloroimidazo[1,2-

IUPAC Name o [7]
apyrimidine

CAS Number 57473-32-2 [6][7]

Molecular Formula CeH3CI2Ns3 [718]

Molecular Weight 188.01 g/mol [71[8]

Appearance White solid [9]

_ C1=CN2C(=CC(=NC2=N1)CI)

Canonical SMILES cl [7]
WMHORUUVAKBDSV-

InChlKey [7]

UHFFFAOYSA-N

Comprehensive Safety and Hazard Management

5,7-Dichloroimidazo[1,2-a]pyrimidine is classified as a hazardous substance. Strict
adherence to safety protocols is mandatory to prevent exposure and ensure a safe laboratory
environment.

Hazard Identification

The compound is categorized under several GHS (Globally Harmonized System) hazard
classes.[7] Understanding these classifications is crucial for recognizing the potential risks.
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Hazard Class GHS Code Hazard Statement
Acute Toxicity, Oral (Category )
2 H302 Harmful if swallowed
Skin Corrosion/Irritation
H315 Causes skin irritation
(Category 2)
Serious Eye Damage/Eye ) o
o H319 Causes serious eye irritation
Irritation (Cat. 2A)
Specific Target Organ Toxicity ) o
H335 May cause respiratory irritation

(Single Exp.)

These hazards dictate the necessity for controlled handling. Accidental ingestion can be
harmful, skin contact will likely cause irritation, and eye exposure can result in serious damage.
[7] The dust is irritating to the respiratory tract, making inhalation a primary route of exposure to
avoid.[7]

Exposure Control and Personal Protective Equipment
(PPE)

A multi-layered approach to exposure control is essential. Engineering controls form the first
line of defense, supplemented by mandatory personal protective equipment.

Mandatory Engineering Control: All handling of 5,7-Dichloroimidazo[1,2-a]pyrimidine,
including weighing, transfers, and preparation of solutions, must be conducted within a certified
chemical fume hood.[10] This is the primary method to mitigate the risk of inhaling irritating dust
particles (H335).

Personal Protective Equipment (PPE) Protocol:

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves for tears or
punctures before use. The causality is direct: gloves provide a physical barrier to prevent
skin contact and subsequent irritation (H315).[11][12]

o Eye Protection: Wear chemical safety goggles or a face shield. Standard safety glasses are
insufficient. This is critical to prevent airborne particles from causing serious eye irritation
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(H319).[11][13]

o Body Protection: A fully buttoned laboratory coat must be worn to protect against accidental
skin contact.[11]

» Respiratory Protection: While working in a fume hood should be sufficient, a NIOSH-
approved respirator may be required for large-scale work or spill cleanup. Consult your
institution's Environmental Health and Safety (EHS) department.
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Safe Handling Workflow in Fume Hood
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Caption: Logical workflow for safely handling the compound.
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First Aid Protocols

In the event of accidental exposure, immediate and correct first aid is critical.

 Inhalation: If dust is inhaled, immediately move the affected person to fresh air and keep
them comfortable for breathing.[10][11] If symptoms such as coughing or shortness of breath
persist, seek medical attention.

o Skin Contact: Take off all contaminated clothing immediately.[11] Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[10][13] If irritation develops or
persists, seek medical attention.

o Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[11] If
contact lenses are present, remove them if it is easy to do so and continue rinsing for at least
15 minutes.[10][13] Seek immediate medical attention.

 Ingestion: If the compound is swallowed, rinse the mouth thoroughly with water. Do NOT
induce vomiting.[10] Call a poison control center or a doctor immediately for guidance.[11]

Spill and Emergency Procedures

e Minor Spills (in a fume hood):
o Ensure PPE is worn.
o Wipe up the spill with an inert absorbent material (e.g., vermiculite, dry sand).

o Collect the contaminated material into a sealable, labeled container for hazardous waste.
[12]

o Clean the spill area with soap and water.
e Major Spills (outside of a fume hood):
o Evacuate the immediate area.

o Alert colleagues and notify your supervisor and institutional EHS.
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o Prevent entry into the contaminated area.
o Await response from trained emergency personnel.

Storage and Disposal

Proper storage is vital for maintaining the compound's integrity and preventing accidental
release.

Storage Protocols

o General Conditions: Store in a cool, dry, and well-ventilated place away from direct sunlight.
[10]

o Container: Keep the container tightly closed to prevent absorption of moisture.[13]

 Inert Atmosphere: For long-term storage and to maintain the highest purity, storing under an
inert atmosphere (e.g., argon or nitrogen) is recommended to prevent potential degradation.
[10]

o Temperature: While room temperature storage is acceptable for short periods, refrigeration
at 2-8°C is often recommended for long-term stability.[9] For solutions in solvents like DMSO,
storage at -20°C or -80°C is advisable to prevent degradation.[14]

Incompatible Materials

Segregate 5,7-Dichloroimidazo[1,2-a]pyrimidine from the following classes of chemicals to
avoid hazardous reactions:

e Strong oxidizing agents[10][13]
e Strong acids[10][13]
e Strong bases[10]

Contact with these substances can lead to decomposition or vigorous, potentially dangerous
reactions.
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Waste Disposal

All waste containing 5,7-Dichloroimidazo[1,2-a]pyrimidine, including empty containers,
contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

o Collect waste in a clearly labeled, sealed, and appropriate container.

o Dispose of the waste through a licensed and approved waste disposal facility, following all
local, state, and federal regulations.[10][13] Do not dispose of it in standard trash or down
the drain.

Chemical Reactivity and Synthetic Utility

The value of 5,7-Dichloroimidazo[1,2-a]pyrimidine in drug discovery stems from its defined
reactivity, which allows it to serve as a versatile synthetic intermediate.

Core Reactivity: Nucleophilic Aromatic Substitution
(SNAr)

The imidazo[1,2-a]pyrimidine ring system is electron-deficient. This electronic nature, combined
with the electron-withdrawing properties of the chlorine atoms, makes the C5 and C7 positions
susceptible to Nucleophilic Aromatic Substitution (SNAr). This is the compound's most
significant mode of reactivity for drug development professionals.

In an SNAr reaction, a nucleophile (e.g., an amine, alcohol, or thiol) attacks the carbon atom
bearing a chlorine, leading to the displacement of the chloride ion. This reaction provides a
powerful and reliable method for introducing a wide range of functional groups and building
molecular complexity, enabling the exploration of structure-activity relationships (SAR).

. o i . Nucleophile (Nu-H)
G,? Dichloroimidazo[1,2 a]pyrlmldlna e.g., R-NH2, R-OH, R-SH Base, Solvent, Heat

SNAr Reaction

Substituted Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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